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Compound of Interest

Compound Name: 2-Amino-2-indancarboxylic acid

Cat. No.: B050736 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 2-Amino-2-
indancarboxylic acid, ensuring the safety of laboratory personnel.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Amino-2-indancarboxylic acid is classified as an irritant and is harmful if swallowed[1].

Adherence to proper PPE guidelines is crucial to minimize exposure and ensure personal

safety. The following table summarizes the required PPE for handling this compound.
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Protection Type Required PPE
Specifications and Use

Cases

Eye and Face Protection
Safety Goggles or Safety

Glasses with side shields

Must be worn at all times in the

laboratory to protect against

dust particles[2][3]. A face

shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing[3].

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for handling

solid chemicals and providing

protection against incidental

contact[2][4]. For prolonged

handling, consider thicker,

reusable gloves and always

inspect for tears or punctures

before use.

Body Protection Laboratory Coat

A long-sleeved lab coat is

mandatory to protect skin and

clothing from potential

contamination[4][5].

Respiratory Protection N95 Respirator (if applicable)

A NIOSH-approved N95

respirator should be used if

handling the powder outside of

a chemical fume hood or if

dust generation is likely, to

prevent inhalation[4].

Foot Protection Closed-toe shoes
Required to protect feet from

spills and falling objects[4].
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To ensure safe handling and minimize exposure to 2-Amino-2-indancarboxylic acid, the

following step-by-step procedures should be followed:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Donning PPE: Put on all required PPE as detailed in the table above.

Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation of airborne particles.

Use a spatula or scoop to transfer the solid. Avoid creating dust.

If a significant amount of dust is generated, stop work and re-evaluate the procedure.

In Solution: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Post-Handling: After handling, thoroughly wash hands with soap and water. Clean and

decontaminate all work surfaces and equipment.

Disposal Plan
Proper disposal of 2-Amino-2-indancarboxylic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical:

2-Amino-2-indancarboxylic acid is not classified as a hazardous waste under current

regulations[6].

Collect waste solid in a clearly labeled, sealed container.

Dispose of the waste container in accordance with local, state, and federal regulations for

non-hazardous chemical waste.

Empty Containers:
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Rinse empty containers thoroughly with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste.

Deface the label on the empty container before disposing of it in the regular trash.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for safely handling and

disposing of 2-Amino-2-indancarboxylic acid in a laboratory setting.
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Caption: Workflow for safe handling and disposal of 2-Amino-2-indancarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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